5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol
• IUPAC Name: (5Z)-5-[(5-chloro-2-hydroxyphenyl)methylidene]-2-(3,4-dimethylphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17ClN2O2S/c1-11-4-6-15(8-12(11)2)21-19-22(3)18(24)17(25-19)10-13-9-14(20)5-7-16(13)23/h4-10,23H,1-3H3/b17-10-,21-19?
• InChI Key: ODPNKCCOBLSBQF-RSLFAZBZSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)/C(=C/C3=C(C=CC(=C3)Cl)O)/S2)C)C
• SMILES: CC1=C(C=C(C=C1)N=C2N(C(=O)C(=CC3=C(C=CC(=C3)Cl)O)S2)C)C

Description

5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as CHTP, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications. CHTP has shown promising results in various scientific research studies due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects:
5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects in animal models. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to reduce oxidative stress and lipid peroxidation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its relatively low toxicity and high solubility in aqueous solutions. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has also been found to exhibit good stability under various experimental conditions. However, one of the limitations of using 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its relatively high cost compared to other compounds with similar pharmacological properties.

Future Directions

There are several potential future directions for the study of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One area of research could involve the development of novel 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one derivatives with improved pharmacological properties. Another area of research could involve the investigation of the synergistic effects of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one with other compounds or drugs. Furthermore, the potential therapeutic applications of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in various diseases such as cancer, inflammation, and neurodegenerative disorders could be further explored.

Synthesis Methods

5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can be synthesized through a multi-step process involving several chemical reactions. The initial step involves the reaction of 2-aminothiazole with chloroacetyl chloride to form 2-chloroacetylthiazole. This intermediate product is then reacted with 3,4-dimethyl aniline to obtain the corresponding Schiff base. The final step involves the reaction of the Schiff base with salicylaldehyde to form 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. 5-(5-Chloro-2-hydroxybenzylidene)-2-[(3,4-dimethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various animal models.